2-(Ethylsulfanyl)cyclopentan-1-one

• CAS No.: 60887-83-4
• Molecular Formula: C7H12OS
• Molecular Weight: 144.24 g/mol
• IUPAC Name: 2-ethylsulfanylcyclopentan-1-one
• InChI: InChI=1S/C7H12OS/c1-2-9-7-5-3-4-6(7)8/h7H,2-5H2,1H3
• InChI Key: BCEGJAHJUNRERY-UHFFFAOYSA-N
• Canonical SMILES: CCSC1CCCC1=O

Description

2-(Ethylsulfanyl)cyclopentan-1-one is a cyclopentanone derivative featuring an ethylsulfanyl (-S-CH₂CH₃) substituent at the 2-position. This compound serves as a key intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds. For instance, it has been utilized to synthesize thiosemicarbazide derivatives (e.g., compounds 2–6) and triazole-containing analogs (e.g., compounds 7–11) via reactions with aryl isothiocyanates and subsequent cyclization . Notably, derivatives of 2-(ethylsulfanyl)cyclopentan-1-one exhibit significant antioxidant activity. In DPPH radical scavenging assays, compound 3 (derived from this scaffold) demonstrated an IC₅₀ of 0.22 µg/mL, outperforming gallic acid (IC₅₀: 1.2 µg/mL), and showed exceptional reducing power in FRAP assays (3054 µM/100 g vs. ascorbic acid’s 1207 µM/100 g) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Ethylsulfanyl)cyclopentan-1-one typically involves the introduction of an ethylsulfanyl group to a cyclopentanone precursor. One common method is the nucleophilic substitution reaction where an ethylthiol reacts with a cyclopentanone derivative under basic conditions. The reaction can be catalyzed by bases such as sodium hydride or potassium carbonate to facilitate the substitution process.

Industrial Production Methods

In an industrial setting, the production of 2-(Ethylsulfanyl)cyclopentan-1-one may involve continuous flow processes to ensure high yield and purity. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

2-(Ethylsulfanyl)cyclopentan-1-one undergoes various chemical reactions, including:

Oxidation: The ethylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the cyclopentanone ring can be reduced to a hydroxyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The ethylsulfanyl group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Sodium hydride, potassium carbonate.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Cyclopentanol derivatives.

Substitution: Various substituted cyclopentanone derivatives.

Scientific Research Applications

2-(Ethylsulfanyl)cyclopentan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Ethylsulfanyl)cyclopentan-1-one involves its interaction with specific molecular targets. The ethylsulfanyl group can participate in various chemical reactions, influencing the compound’s reactivity and interactions. The cyclopentanone ring provides a stable framework that can undergo modifications, leading to diverse biological and chemical activities.

Comparison with Similar Compounds

Antioxidant Activity

The ethylsulfanyl group in 2-(ethylsulfanyl)cyclopentan-1-one enhances electron-donating capacity, critical for radical scavenging. In contrast, 2,5-di(cyclopentylidene)cyclopentan-1-one lacks reported bioactivity, likely due to its bulky substituents limiting interaction with redox-active sites .

Substituent-Driven Reactivity

• Electron-Donating vs. Steric Effects : The ethylsulfanyl group’s sulfur atom facilitates nucleophilic reactions, whereas cyclopentylidene or heptylidene groups prioritize steric stabilization or hydrophobic interactions.
• Aromatic vs. Aliphatic Substituents : Pyridinyl and phenyl groups (as in ) introduce aromaticity, altering electronic properties and enabling π-π stacking, unlike aliphatic chains in the ethylsulfanyl or heptylidene analogs.